Cas no 2418712-98-6 ((9H-fluoren-9-yl)methyl N-({5-iodo-2-methyl-3-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-({5-iodo-2-methyl-3-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate
• CAS No: 2418712-98-6
• MF: C₂₈H₂₈INO₂Si
• MW: 565.517400741577
• CID: 5677779
• PubChem ID: 165774421
• Update Time: 2025-05-24

(9H-fluoren-9-yl)methyl N-({5-iodo-2-methyl-3-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-({5-iodo-2-methyl-3-[2-(trimethylsilyl)ethynyl]phenyl}methyl)carbamate
• EN300-26629903
• 2418712-98-6
• (9H-fluoren-9-yl)methyl N-({5-iodo-2-methyl-3-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate

• Inchi： 1S/C28H28INO2Si/c1-19-20(13-14-33(2,3)4)15-22(29)16-21(19)17-30-28(31)32-18-27-25-11-7-5-9-23(25)24-10-6-8-12-26(24)27/h5-12,15-16,27H,17-18H2,1-4H3,(H,30,31)
• InChI Key： DMWIODMRHQZASL-UHFFFAOYSA-N
• SMILES： IC1C=C(C#C[Si](C)(C)C)C(C)=C(C=1)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 565.09340g/mol
• Monoisotopic Mass: 565.09340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-({5-iodo-2-methyl-3-2-(trimethylsilyl)ethynylphenyl}methyl)carbamate

(9H-fluoren-9-yl)methyl N-({5-iodo-2-methyl-3-(trimethylsilyl)ethynylphenyl}methyl)carbamate: A Comprehensive Overview

The compound (9H-fluoren-9-yl)methyl N-({5-iodo-2-methyl-3-(trimethylsilyl)ethynylphenyl}methyl)carbamate (CAS No. 2418712-98-6) is a highly specialized organic molecule with significant applications in modern chemical synthesis and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethyloxycarbonyl (Fmoc) group, an iodoarene moiety, and a trimethylsilyl (TMS)-protected alkyne. These structural features make it a versatile building block in organic chemistry, particularly in the fields of drug discovery, polymer synthesis, and advanced materials development.

Recent advancements in synthetic methodology have enabled the precise construction of such intricate molecules. The Fmoc group, a well-known protecting group for amines, plays a pivotal role in peptide synthesis and other amine-based reactions. Its integration with the iodoarene and TMS groups in this compound allows for unprecedented control over reactivity and selectivity in various chemical transformations. Researchers have demonstrated that this compound can serve as an efficient precursor for the synthesis of bioactive molecules, particularly those requiring orthogonal protection strategies.

The presence of the trimethylsilyl ethynyl group introduces unique electronic and steric properties to the molecule. This feature has been exploited in recent studies to develop novel click chemistry reactions and alkyne-based polymerizations. For instance, the TMS group can be selectively removed under mild conditions, enabling the formation of reactive alkynes that participate in Sonogashira or Heck-type couplings. These reactions are critical in constructing complex architectures with high precision.

One of the most notable applications of this compound is its use in the synthesis of advanced materials with tailored properties. By incorporating this compound into polymer backbones or cross-linked networks, scientists have achieved materials with enhanced mechanical strength, thermal stability, and optical properties. Recent research highlights its potential in developing stimuli-responsive polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

In addition to its synthetic applications, this compound has found utility in analytical chemistry as a derivatizing agent for the characterization of nucleic acids and other biomolecules. The Fmoc group's compatibility with mass spectrometry and chromatographic techniques makes it an ideal choice for studying complex biological systems. Furthermore, its iodinated aromatic ring facilitates radioactive labeling, opening new avenues for imaging studies in nuclear medicine.

From a sustainability perspective, ongoing research aims to optimize the synthesis of this compound by employing greener methodologies. The use of catalytic systems and renewable feedstocks is being explored to reduce environmental impact while maintaining high yields and product quality. Such efforts align with the global trend toward sustainable chemistry practices.

In conclusion, (9H-fluoren-9-yl)methyl N-{5-[iodo]-2-methyl-[3-(trimethylsilyl)ethynyl]phenyl}methyl carbamate (CAS No. 2418712-98-) stands as a testament to the ingenuity of modern chemical synthesis. Its multifaceted structure enables diverse applications across various scientific disciplines, making it an invaluable tool for researchers striving to push the boundaries of chemical innovation.